Cas no 496847-76-8 (3-Pyridinecarbonitrile, 2-chloro-6-ethyl-5-fluoro-)

• Product Name: 3-Pyridinecarbonitrile, 2-chloro-6-ethyl-5-fluoro-
• CAS No: 496847-76-8
• MF: C₈H₆ClFN₂
• MW: 184.59804391861
• CID: 1527118
• Update Time: 2024-08-24

3-Pyridinecarbonitrile, 2-chloro-6-ethyl-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-chloro-6-ethyl-5-fluoro-

• Inchi： 1S/C8H6ClFN2/c1-2-7-6(10)3-5(4-11)8(9)12-7/h3H,2H2,1H3
• InChI Key： XQYFMGNELPMXMU-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(CC)=C(F)C=C1C#N

Computed Properties

• Exact Mass: 184.02048

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 251.6±40.0 °C(Predicted)
• PSA: 36.68
• pka: -3.66±0.10(Predicted)